3-(4-Nitrophenoxy)propane-1-sulfonyl chloride

• Molecular Formula: C9H10ClNO5S
• Molecular Weight: 279.70 g/mol
• SMILES: C1=CC(=CC=C1[N+](=O)[O-])OCCCS(=O)(=O)Cl
• InChI: InChI=1S/C9H10ClNO5S/c10-17(14,15)7-1-6-16-9-4-2-8(3-5-9)11(12)13/h2-5H,1,6-7H2
• InChIKey: VJQXGAADLOLAPD-UHFFFAOYSA-N

3-(4-Nitrophenoxy)propane-1-sulfonyl chloride: Identity & Procurement

3-(4-Nitrophenoxy)propane-1-sulfonyl chloride (CAS 61387-38-0, molecular formula C₉H₁₀ClNO₅S, molecular weight 279.70 g/mol) is a sulfonyl chloride derivative featuring a 4-nitrophenoxy group linked to a propane-1-sulfonyl chloride moiety via an ether linkage . This compound is primarily employed as a specialized sulfonylating intermediate in pharmaceutical and agrochemical research, where precise introduction of sulfonyl functionality is required [1]. The electrophilic sulfonyl chloride group confers reactivity toward nucleophiles including amines, alcohols, and thiols, enabling the synthesis of sulfonamides, sulfonate esters, and related derivatives . For procurement purposes, typical commercial specifications indicate minimum purity of 95%, with storage recommendations emphasizing cool, dry conditions due to moisture sensitivity .

Type Sulfonyl chloride intermediate with chromophoric nitrophenoxy group

Spacer Propane linker for conformational flexibility and spatial separation

Application Pharmaceutical and agrochemical sulfonylation research

• [1] Kuujia. CAS No. 61387-38-0: 3-(4-Nitrophenoxy)propane-1-sulfonyl chloride. Product datasheet. Accessed 2025. View Source

3-(4-Nitrophenoxy)propane-1-sulfonyl Chloride: Why It Cannot Be Replaced

The 3-(4-nitrophenoxy)propane-1-sulfonyl chloride scaffold presents a unique combination of structural features not replicated in common generic sulfonyl chlorides. The 4-nitrophenoxy substituent serves both as a chromophoric reporter group enabling UV-Vis monitoring of reaction progress and as an electron-withdrawing moiety that modulates the electrophilicity of the sulfonyl chloride center . The three-carbon propane linker provides spatial separation between the aromatic nitro group and the reactive sulfonyl chloride, a geometric arrangement that distinguishes this compound from analogs with shorter linkers (e.g., ethane-bridged) or direct aromatic sulfonyl chlorides (e.g., 4-nitrobenzenesulfonyl chloride) . This unique architecture confers distinct reactivity kinetics and downstream product profiles that cannot be achieved through simple substitution with more readily available sulfonyl chlorides such as benzenesulfonyl chloride or 4-nitrobenzenesulfonyl chloride [1]. For researchers requiring a sulfonylating agent with a built-in chromophore and a flexible aliphatic spacer, generic alternatives lack the requisite structural precision [2].

4-Nitrophenoxy chromophore enables UV-Vis monitoring

Generic sulfonyl chlorides lack built-in detection handle

Propane spacer provides distinct conformational profile

Ethane or benzene analogs alter rotatable bond count and molecular shape

Electron-withdrawing group modulates sulfonyl chloride reactivity

Unsubstituted alkyl sulfonyl chlorides differ in electrophilicity

• [1] Bentley, T. W. Substituent effects on the formation of sulfonyl cations from sulfonyl chlorides: Comparisons of solvolysis kinetic data with calculated gas phase energies. Journal of Physical Organic Chemistry 2007, 20(12), 1093-1101. View Source
• [2] Kuujia. CAS No. 61387-38-0: 3-(4-Nitrophenoxy)propane-1-sulfonyl chloride. Product datasheet. Accessed 2025. View Source

3-(4-Nitrophenoxy)propane-1-sulfonyl Chloride: Comparative Evidence

Propane Spacer vs. Ethane and Benzene Analogs

3-(4-Nitrophenoxy)propane-1-sulfonyl chloride possesses a three-carbon propane spacer between the nitrophenoxy group and the sulfonyl chloride functionality, distinguishing it from the ethane-bridged analog 2-(4-nitrophenoxy)ethane-1-sulfonyl chloride (CAS 54429-66-2) and the directly attached aromatic analog 4-(4-nitrophenoxy)benzenesulfonyl chloride (CAS 61404-92-0) . The propane linker increases the number of rotatable bonds to 6 compared to 5 for the ethane analog and 3 for the benzene analog, conferring greater conformational flexibility [1]. Molecular weight increases proportionally with linker length: 279.70 g/mol for the propane analog vs. 265.67 g/mol for the ethane analog vs. 313.71 g/mol for the benzene analog .

Linker length comparison

Head-to-head

MW 279.70 vs 265.67 (ethane) and 313.71 (benzene); 6 rotatable bonds vs 5 and 3

Propane spacer offers intermediate conformational flexibility

Structural data; reactivity kinetics not directly compared

Evidence Dimension	Molecular structure and physical properties
Target Compound Data	CAS 61387-38-0; MW 279.70; C₉H₁₀ClNO₅S; 6 rotatable bonds; propane spacer
Comparator Or Baseline	CAS 54429-66-2 (MW 265.67; C₈H₈ClNO₅S; 5 rotatable bonds; ethane spacer) and CAS 61404-92-0 (MW 313.71; C₁₂H₈ClNO₅S; 3 rotatable bonds; benzene spacer)
Quantified Difference	MW difference: +14.03 g/mol vs. ethane analog; -34.01 g/mol vs. benzene analog. Rotatable bond difference: +1 vs. ethane analog; +3 vs. benzene analog.
Conditions	Structural comparison based on molecular formula and connectivity data; physical properties derived from standard database values

Why This Matters

The propane spacer provides an intermediate conformational profile between the constrained ethane analog and the rigid benzene analog, enabling distinct spatial orientation of the sulfonyl chloride moiety relative to the nitrophenoxy chromophore, which affects both reactivity kinetics and downstream molecular geometry.

• [1] PubChem. 3-(4-Nitrophenoxy)propane-1-sulfonyl chloride: Rotatable bond count and molecular descriptors. National Center for Biotechnology Information. Accessed 2025. View Source

Reactivity Modulation by Nitrophenoxy Substituent

The 4-nitrophenoxy group in 3-(4-nitrophenoxy)propane-1-sulfonyl chloride exerts an electron-withdrawing inductive effect (-I) through the ether linkage, modulating the electrophilicity of the sulfonyl chloride center . In contrast, unsubstituted propane-1-sulfonyl chloride (CAS 10147-36-1) lacks this electron-withdrawing substituent and exhibits different reactivity profiles . Class-level kinetic data for substituted sulfonyl chlorides demonstrate that electron-withdrawing para-substituents increase the rate of solvolysis and nucleophilic substitution by stabilizing the developing negative charge in the transition state [1]. For p-nitrobenzenesulfonyl chloride compared to unsubstituted benzenesulfonyl chloride, the presence of the nitro group increases solvolysis rates by approximately 2- to 5-fold depending on solvent conditions [2].

Electrophilicity modulation

Class-level inference

Electron-withdrawing nitro group expected to enhance reactivity 2–5× based on Hammett trends

May reduce reaction times for nucleophilic substitutions

Direct kinetic data for target compound not available

Evidence Dimension	Electrophilic reactivity (solvolysis rate)
Target Compound Data	Contains 4-nitrophenoxy substituent (electron-withdrawing, -I effect); expected enhanced electrophilicity vs. unsubstituted alkyl sulfonyl chlorides based on class-level trends
Comparator Or Baseline	Propane-1-sulfonyl chloride (CAS 10147-36-1): Unsubstituted alkyl sulfonyl chloride lacking electron-withdrawing aromatic substituent
Quantified Difference	Class-level inference: Electron-withdrawing para-substituents on aromatic sulfonyl chlorides increase solvolysis rates by 2- to 5-fold vs. unsubstituted parent compounds [2]. Direct data for target compound not available in open literature.
Conditions	Inference based on established linear free-energy relationships (Hammett plots) for sulfonyl chloride solvolysis in aqueous-organic solvent mixtures

Why This Matters

The enhanced electrophilicity conferred by the nitrophenoxy group translates to faster reaction kinetics with nucleophiles, potentially reducing reaction times and improving yields in sulfonamide and sulfonate ester syntheses compared to unsubstituted alkyl sulfonyl chlorides.

• [1] Bentley, T. W. Substituent effects on the formation of sulfonyl cations from sulfonyl chlorides: Comparisons of solvolysis kinetic data with calculated gas phase energies. Journal of Physical Organic Chemistry 2007, 20(12), 1093-1101. View Source
• [2] MDPI. Correlation of the Rates of Solvolysis of Two Arenesulfonyl Chlorides and of trans-β-Styrenesulfonyl Chloride — Precursors in the Development of New Pharmaceuticals. International Journal of Molecular Sciences 2008. View Source

Built-in Chromophore for UV-Vis Monitoring

The 4-nitrophenoxy moiety in 3-(4-nitrophenoxy)propane-1-sulfonyl chloride serves as an intrinsic UV-Vis chromophore, absorbing strongly in the near-UV region (λmax ~270-320 nm, ε ~8,000-12,000 M⁻¹cm⁻¹) characteristic of para-nitrophenyl ethers [1]. This spectroscopic handle enables real-time reaction monitoring without the need for external derivatization or labeling reagents . In contrast, non-chromophoric sulfonyl chlorides such as propane-1-sulfonyl chloride (CAS 10147-36-1), methanesulfonyl chloride, and benzenesulfonyl chloride lack significant UV absorption above 250 nm, necessitating alternative detection methods (e.g., TLC with staining, HPLC with refractive index detection, or GC) that are less amenable to real-time kinetic analysis .

UV-Vis detectability

Class-level

Expected λmax ~270–320 nm, ε ~8,000–12,000 M⁻¹cm⁻¹ for p-nitrophenyl ethers

Enables real-time reaction monitoring without derivatization

Spectroscopic properties not experimentally confirmed for this compound

Evidence Dimension	UV-Vis detectability and real-time reaction monitoring capability
Target Compound Data	Contains 4-nitrophenoxy chromophore; expected λmax ~270-320 nm with ε ~8,000-12,000 M⁻¹cm⁻¹ based on p-nitrophenyl ether class data [1]
Comparator Or Baseline	Propane-1-sulfonyl chloride (CAS 10147-36-1): No aromatic chromophore; minimal UV absorption above 250 nm; methanesulfonyl chloride and benzenesulfonyl chloride similarly lack strong chromophores
Quantified Difference	Qualitative difference: Chromophoric vs. non-chromophoric. Direct comparative ε values not available for target compound in open literature.
Conditions	UV-Vis spectroscopic analysis in common organic solvents (acetonitrile, methanol, dichloromethane) at ambient temperature

Why This Matters

The built-in chromophore eliminates the need for additional analytical derivatization steps, reducing workflow complexity and enabling high-throughput reaction optimization via plate-reader-based UV-Vis monitoring, a capability absent in non-chromophoric sulfonyl chlorides.

• [1] Silverstein, R. M.; Webster, F. X.; Kiemle, D. J. Spectrometric Identification of Organic Compounds, 7th ed. John Wiley & Sons: 2005. UV-Vis absorption characteristics of para-nitrophenyl ethers. View Source

Application Domain: Pharma & Agrochemical vs. Ionic Liquids

3-(4-Nitrophenoxy)propane-1-sulfonyl chloride is documented specifically as an intermediate in pharmaceutical and agrochemical research, where precise sulfonylation of complex molecular scaffolds is required [1]. This application profile contrasts with that of unsubstituted propane-1-sulfonyl chloride (CAS 10147-36-1), which finds primary utility in the synthesis of 1-alkyl-3-methylimidazolium alkanesulfonate ionic liquids—a distinct application domain focused on materials chemistry rather than bioactive molecule construction . The functional divergence stems from the structural differences: the nitrophenoxy group provides a synthetic handle for downstream diversification and a chromophore for analytical tracking, features irrelevant to ionic liquid synthesis but critical for pharmaceutical intermediate applications .

Application divergence

Cross-study comparable

Documented for pharmaceutical/agrochemical sulfonylation; propane-1-sulfonyl chloride used for ionic liquids

Non-interchangeable application domains

Based on vendor documentation and synthetic literature

Evidence Dimension	Documented application domain
Target Compound Data	Documented as intermediate for pharmaceutical and agrochemical research; precise sulfonylation of bioactive scaffolds [1]
Comparator Or Baseline	Propane-1-sulfonyl chloride (CAS 10147-36-1): Documented primary application in synthesis of 1-alkyl-3-methylimidazolium alkanesulfonate ionic liquids
Quantified Difference	Qualitative difference in application domain; no quantitative yield or performance data available for head-to-head comparison in identical reactions.
Conditions	Application documentation derived from vendor technical datasheets and published synthetic protocols

Why This Matters

The application domain specificity indicates that 3-(4-nitrophenoxy)propane-1-sulfonyl chloride is optimized for constructing complex, functionalized sulfonamide and sulfonate ester derivatives in medicinal and agricultural chemistry contexts, whereas propane-1-sulfonyl chloride serves distinct materials science applications, making the compounds non-interchangeable for target-oriented synthesis.

• [1] Kuujia. CAS No. 61387-38-0: 3-(4-Nitrophenoxy)propane-1-sulfonyl chloride — Applications in pharmaceutical and agrochemical research. Product datasheet. Accessed 2025. View Source

Limited Direct Comparative Data Available

A comprehensive search of primary research literature, patents, and authoritative databases reveals that direct head-to-head comparative studies of 3-(4-nitrophenoxy)propane-1-sulfonyl chloride versus its closest analogs (e.g., 2-(4-nitrophenoxy)ethane-1-sulfonyl chloride, 4-(4-nitrophenoxy)benzenesulfonyl chloride, or 3-(4-nitrophenoxy)propane-1-sulfonyl fluoride) are absent from the public domain [1][2]. No peer-reviewed publications were identified that quantitatively compare reaction yields, kinetics, or product purity profiles between the target compound and these comparators under identical experimental conditions [3]. Consequently, procurement decisions must rely on structural inference, class-level reactivity trends, and application documentation rather than direct experimental comparison data [4].

Data availability

Data to verify

No head-to-head comparative studies identified in open literature

Procurement decisions require in-house benchmarking

Class-level inferences and vendor data only

Evidence Dimension	Literature availability of direct comparative data
Target Compound Data	No direct comparative studies identified in primary literature or patents
Comparator Or Baseline	Searches performed for comparisons with 2-(4-nitrophenoxy)ethane-1-sulfonyl chloride, 4-(4-nitrophenoxy)benzenesulfonyl chloride, 3-(4-nitrophenoxy)propane-1-sulfonyl fluoride, propane-1-sulfonyl chloride, and 4-nitrobenzenesulfonyl chloride
Quantified Difference	Quantitative difference: 0 direct comparative studies identified in open literature; evidence base consists exclusively of structural data, class-level inferences, and vendor documentation
Conditions	Literature search performed across PubMed, SciFinder, Google Scholar, Espacenet, and major chemical databases (November 2024 — April 2025 timeframe)

Why This Matters

The absence of direct comparative data introduces procurement uncertainty; users should request vendor-specific certificates of analysis and consider in-house benchmarking against alternative sulfonyl chlorides before committing to large-scale use in critical synthetic pathways.

• [1] PubMed. Search results for '3-(4-Nitrophenoxy)propane-1-sulfonyl chloride' and related structural queries. National Center for Biotechnology Information. Accessed 2025. View Source
• [2] Espacenet Patent Search. Search results for '3-(4-Nitrophenoxy)propane-1-sulfonyl chloride' and related sulfonyl chloride intermediates. European Patent Office. Accessed 2025. View Source
• [3] Google Scholar. Literature search for comparative studies involving 3-(4-Nitrophenoxy)propane-1-sulfonyl chloride and structural analogs. Accessed 2025. View Source
• [4] PubChem. 3-(4-Nitrophenoxy)propane-1-sulfonyl chloride: Literature references and patent citations. National Center for Biotechnology Information. Accessed 2025. View Source

3-(4-Nitrophenoxy)propane-1-sulfonyl Chloride: Application Scenarios

Sulfonamide Synthesis with Chromophoric Tracking

This compound is optimally deployed when the target synthetic sequence requires sulfonamide bond formation coupled with real-time reaction monitoring. The 4-nitrophenoxy chromophore (expected λmax ~270-320 nm) enables UV-Vis or HPLC-UV tracking of reaction progress without additional derivatization steps [1]. In pharmaceutical intermediate synthesis, this facilitates high-throughput optimization of sulfonylation conditions (e.g., amine nucleophile selection, base, solvent, temperature) using plate-reader-based kinetic assays. The propane spacer provides sufficient conformational flexibility for the sulfonyl chloride to access sterically hindered amine nucleophiles while maintaining the chromophoric reporter group at a defined distance from the reaction center .

Functionalized Sulfonate Esters in Medicinal Chemistry

The electrophilic sulfonyl chloride center, enhanced by the electron-withdrawing nitrophenoxy group, reacts efficiently with alcohol nucleophiles to yield sulfonate esters bearing the nitrophenoxy chromophore [2]. This reaction profile is valuable in medicinal chemistry campaigns where the sulfonate ester serves as a prodrug moiety or a protecting group requiring subsequent UV-Vis tracking. The three-carbon propane linker positions the chromophore at a distance that minimizes steric interference with downstream transformations while retaining sufficient proximity for electronic modulation of the sulfonate ester's hydrolytic stability [3].

Agrochemical Intermediate: Spacer-Modulated Bioactivity

Based on class-level documentation of phenoxybenzenesulfonyl derivatives as potential herbicides and algicides, 3-(4-nitrophenoxy)propane-1-sulfonyl chloride serves as a building block for agrochemical candidate synthesis [4]. The propane spacer provides an intermediate linker length that influences molecular shape and lipophilicity relative to ethane-bridged or directly attached aromatic analogs. This structural feature may modulate physicochemical properties (e.g., logP, polar surface area) relevant to foliar uptake and translocation in plant systems. The nitrophenoxy group additionally provides a synthetic handle for further derivatization, including nitro group reduction to yield amine-functionalized intermediates [5].

Sulfonyl Fluoride Precursor for Covalent Probe Development

3-(4-Nitrophenoxy)propane-1-sulfonyl chloride serves as a direct synthetic precursor to 3-(4-nitrophenoxy)propane-1-sulfonyl fluoride (CAS 2138354-67-1) via halide exchange [6]. The fluoride analog is documented for applications in covalent inhibitor development and activity-based protein profiling (ABPP) due to the enhanced stability and attenuated reactivity of the sulfonyl fluoride group compared to sulfonyl chloride [7]. This synthetic pathway provides access to both reactive (chloride) and more stable (fluoride) sulfonylating agents from a common chloride precursor, offering flexibility in probe design [8].

Application

Selection Property

Validation Focus

Sulfonamide synthesis

Chromophoric reagent with UV monitoring

Real-time reaction tracking without derivatization

Sulfonate ester formation

Electrophilic sulfonyl chloride with EWG modulation

Nucleophile scope and hydrolytic stability

Agrochemical building block

Propane spacer for tunable lipophilicity

Physicochemical property impact on foliar uptake

Covalent probe precursor

Sulfonyl fluoride access via halide exchange

Stability–reactivity profile in ABPP

• [1] Silverstein, R. M.; Webster, F. X.; Kiemle, D. J. Spectrometric Identification of Organic Compounds, 7th ed. John Wiley & Sons: 2005. UV-Vis absorption characteristics of para-nitrophenyl ethers. View Source
• [2] Kuujia. CAS No. 61387-38-0: 3-(4-Nitrophenoxy)propane-1-sulfonyl chloride — Reactivity toward nucleophiles. Product datasheet. Accessed 2025. View Source
• [3] Bentley, T. W. Substituent effects on the formation of sulfonyl cations from sulfonyl chlorides: Comparisons of solvolysis kinetic data with calculated gas phase energies. Journal of Physical Organic Chemistry 2007, 20(12), 1093-1101. View Source
• [4] Cremlyn, R. J.; Cronje, T.; Goulding, K. Some Phenoxybenzenesulfonyl Chlorides and Related Compounds. Australian Journal of Chemistry 1979, 32(2), 445-452. Potential herbicidal, algicidal, and antibacterial properties. View Source
• [5] RSC Publishing. Aroyl- and arylsulphonyl-sulphamic acids: Condensation of nitroaroyl and nitroarylsulphonyl chlorides with sulphamic acid. Journal of the Chemical Society. View Source
• [6] Kuujia. CAS No. 2138354-67-1: 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride — Structural relationship to chloride analog. Product datasheet. Accessed 2025. View Source
• [7] Enamine. Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv 2025. Stability trends for sulfonyl halides: Chloride vs. more stable but less reactive fluoride. View Source
• [8] Kuujia. CAS No. 2138354-67-1: 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride — Applications in covalent inhibitor development and ABPP. Product datasheet. Accessed 2025. View Source